Cas no 1936-15-8 (Orange G)

• Product Name: Orange G
• CAS No: 1936-15-8
• MF: C₁₆H₁₀N₂Na₂O₇S₂
• MW: 452.369343280792
• MDL: MFCD00012457
• CID: 42201
• Update Time: 2026-05-14

Orange G Chemical and Physical Properties

Names and Identifiers

• Acid Orange 10
• 1,3-Naphthalenedisulfonicacid,7-hydroxy-8-(phenylazo)-,disodiumsalt
• 1370orange
• 1-phenylazo-2-naphthol-6,8-disulphonicacid,disodiumsalt
• 3-naphthalenedisulfonicacid,7-hydroxy-8-(phenylazo)-disodiumsalt
• 7-hydroxy-8-(phenylazo)-1,3-naphthalenedisulphonicacid,disodiumsalt
• acidfastorangeegg
• ORANGE G
• ORANGE G C.I. 16230 BIOLOGICAL STAIN
• ORANGE G SODIUM SALT
• 1-Phenylazo-2-naphthol-6,8-disulfonic acid disodium salt
• 1-Phenylazo-2-naphthol-6,8-disulfonic acid disodium salt,7-Hydr
• 7-Hydroxy-8-phenylazo-1,3-naphthalenedisulfonic acid disodium salt
• Acid orange G
• C.I. 16230
• c.i.27
• ciorangeg
• disodium 7-hydroxy-8-phenylazonaphthalene-1,3-disulphonate
• Fast light orange G
• OG-6
• ORA
• Orange G,certified
• Orange G,high purity biological stain
• orange yellow dye
• orangegg
• oranzg
• oranzgg
• 7-Hydroxy-8-(phenylazo)-1,3-naphthalenedisulfonic acid disodium salt
• Wool Orange 2G
• Orange G6
• C.I. Acid Orange 10
• C.I. Orange G
• Light Orange G
• C.I. Food Orange 4
• Hexacol Orange G
• Orange G dye
• Colacid Orange G
• Wool Orange G
• Orange GG
• Dolkwal Orange G
• Acid Orange GG
• Orange BPC
• Orange GMP
• Food Orange GG
• Acilan Orange GX
• Egacid Orange GG
• Food Orange 4
• Ink Orange JSN
• Straight Orange G
• Acid Orange 2G
• Java Orange 2G
• Apocid Orange 2G
• Orange 2G
• Standacol Orange G
• Orange G BPC
• Acidal Fast Orange
• Crystal Orange 2G
• Certicol Orange GS
• Oranz G [Polish]
• Orange G

• MDL： MFCD00012457
• Inchi： 1S/C16H12N2O7S2.2Na/c19-13-7-6-10-8-12(26(20,21)22)9-14(27(23,24)25)15(10)16(13)18-17-11-4-2-1-3-5-11;;/h1-9,19H,(H,20,21,22)(H,23,24,25);;/q;2*+1/p-2/b18-17+;;
• InChI Key： HSXUHWZMNJHFRV-QIKYXUGXSA-L
• SMILES： S(C1C([H])=C(C([H])=C2C([H])=C([H])C(=C(C2=1)/N=N/C1C([H])=C([H])C([H])=C([H])C=1[H])O[H])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]
• BRN： 4120705

Computed Properties

• Exact Mass: 451.97200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 724
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: powder
• Density: 0.80 g/mL at 20 °C
• Melting Point: 141 ºC
• Flash Point: 14 °C
• PH: 9 (10g/l, H2O, 20℃)
• Solubility: H2O: soluble1mg/mL
• Water Partition Coefficient: 5 g/100 mL (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 176.11000
• LogP: 4.93060
• pka: 12.8(at 25℃)
• Color index: 16230
• λmax: 475 nm
• PH: Yellow (11.5) to pink (14.0)
• Sensitiveness: Sensitive to humidity
• Solubility: Water soluble

Orange G Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 1987 3/PG 2
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S24/25-S37/39-S26-S16
• RTECS：QJ6500000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• TSCA：Yes
• Storage Condition：room temp
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments